Cas no 149-82-6 (cyclohexyldimethylammonium dibutyldithiocarbamate)

• Product Name: cyclohexyldimethylammonium dibutyldithiocarbamate
• CAS No: 149-82-6
• MF: C₁₇H₃₆N₂S₂
• MW: 332.611142158508
• CID: 117306
• PubChem ID: 67370
• Update Time: 2025-04-18

cyclohexyldimethylammonium dibutyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• cyclohexyldimethylammonium dibutyldithiocarbamate
• dibutylcarbamodithioic acid,N,N-dimethylcyclohexanamine
• Carbamodithioic acid, dibutyl-, compd. with N,N-dimethylcyclohexanamine (1:1)
• Carbamodithioic acid, N,N-dibutyl-, compd. with N,N-dimethylcyclohexanamine (1:1)
• dibutylcarbamodithioic acid - N,N-dimethylcyclohexanamine (1:1)
• dibutylcarbamodithioic acid
• DTXSID40883278
• 149-82-6
• UNII-FAL89104PL
• Q27277890
• EINECS 205-747-8
• N,N-DIMETHYLCYCLOHEXYLAMMONIUM DIBUTYLDITHIOCARBAMATE
• FAL89104PL
• dibutylcarbamodithioic acid;N,N-dimethylcyclohexanamine

• Inchi： 1S/C9H19NS2.C8H17N/c1-3-5-7-10(9(11)12)8-6-4-2;1-9(2)8-6-4-3-5-7-8/h3-8H2,1-2H3,(H,11,12);8H,3-7H2,1-2H3
• InChI Key： APWMBANPMBFWLA-UHFFFAOYSA-N
• SMILES： SC(N(CCCC)CCCC)=S.N(C)(C)C1CCCCC1

Computed Properties

• Exact Mass: 332.23228
• Monoisotopic Mass: 332.231991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.6

Experimental Properties

• Boiling Point: 257.7°Cat760mmHg
• Flash Point: 109.6°C
• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines